Cas no 106728-68-1 (1,3,4-Oxadiazol-2(3H)-one,5-(3,5-dimethoxyphenyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one,5-(3,5-dimethoxyphenyl)-
• CAS No: 106728-68-1
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 147564
• Update Time: 2024-03-05

1,3,4-Oxadiazol-2(3H)-one,5-(3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,5-(3,5-dimethoxyphenyl)-
• 1,3,4-Oxadiazol-2(3H)-one, 5-(3,5-dimethoxyphenyl)-

• Inchi： 1S/C10H10N2O4/c1-14-7-3-6(4-8(5-7)15-2)9-11-12-10(13)16-9/h3-5H,1-2H3,(H,12,13)
• InChI Key： OPKUUZQWVVYZQT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(OC)=CC(OC)=C2)=NNC1=O

Computed Properties

• Exact Mass: 222.0641
• Monoisotopic Mass: 222.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• PSA: 69.15
• pka: 5.74±0.70(Predicted)